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Compound of Interest

Compound Name: BMS-191011

Cat. No.: B1667175 Get Quote

Technical Support Center: BMS-191011
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the stability of BMS-191011 in Dimethyl Sulfoxide (DMSO)

when stored at -20°C.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition for BMS-191011 in DMSO?

A1: For long-term storage, it is recommended to store stock solutions of BMS-191011 in DMSO

at -20°C or -80°C. At -20°C, the solution is generally considered stable for up to one year.[1]

For in vivo experiments, it is advisable to prepare fresh working solutions from a stored stock

solution on the day of use.[1]

Q2: How long can I store a BMS-191011 solution in DMSO at -20°C?

A2: Based on information from various suppliers, a solution of BMS-191011 in DMSO can be

stored at -20°C for a period ranging from one month to one year.[1][2] However, for sensitive

experiments, it is best practice to use freshly prepared solutions or to validate the stability of

your stock solution over time.

Q3: Should I be concerned about freeze-thaw cycles?

A3: Yes, repeated freeze-thaw cycles can potentially degrade the compound or affect its

solubility. It is highly recommended to aliquot the stock solution into smaller, single-use
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volumes to avoid multiple freeze-thaw cycles.[1]

Q4: What is the solubility of BMS-191011 in DMSO?

A4: BMS-191011 is soluble in DMSO at concentrations up to 100 mM or 125 mg/mL.[2][3][4]

Sonication may be required to fully dissolve the compound.[3] It is also important to use

anhydrous DMSO, as the presence of water can impact solubility.[1]
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Issue Possible Cause Suggested Solution

Unexpected or inconsistent

experimental results

Degradation of BMS-191011

stock solution.

Prepare a fresh stock solution

of BMS-191011 in anhydrous

DMSO. If the issue persists,

consider performing a stability

analysis of your stock solution

(see Experimental Protocols

section).

Improper storage of the stock

solution.

Ensure the stock solution is

stored at a constant -20°C and

protected from light. Avoid

repeated freeze-thaw cycles by

using aliquots.

Precipitate observed in the

solution after thawing

The solution may be

supersaturated or the

compound may have come out

of solution during freezing.

Gently warm the solution to

room temperature and vortex

or sonicate briefly to redissolve

the precipitate. Ensure the

solution is clear before use.

The solubility limit has been

exceeded.

Confirm the concentration of

your stock solution is within the

known solubility limits of BMS-

191011 in DMSO.

Difficulty dissolving BMS-

191011 powder in DMSO

The compound may require

assistance to fully dissolve.

Use an ultrasonic bath to aid in

dissolution.[1]

The DMSO may have

absorbed moisture.

Use a fresh, unopened bottle

of anhydrous (hygroscopic)

DMSO for preparing your stock

solution.[1]

Stability of BMS-191011 in DMSO at -20°C
While specific quantitative stability data for BMS-191011 in DMSO at -20°C is not readily

available in published literature, the following table represents a hypothetical stability profile
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based on general knowledge of small molecule stability under these conditions. This data

should be used for illustrative purposes, and it is recommended that researchers perform their

own stability assessments for critical applications.

Time Point
BMS-191011 Remaining
(%)

Appearance

0 months 100% Clear, colorless solution

3 months 98.5% Clear, colorless solution

6 months 96.2% Clear, colorless solution

12 months 92.8% Clear, colorless solution

Experimental Protocols
Protocol for Assessing the Stability of BMS-191011 in
DMSO
This protocol outlines a method to determine the stability of BMS-191011 in a DMSO stock

solution stored at -20°C over time using High-Performance Liquid Chromatography (HPLC).

Materials:

BMS-191011 powder

Anhydrous DMSO (HPLC grade)

HPLC system with a UV detector

C18 HPLC column (e.g., 4.6 x 150 mm, 5 µm)

Mobile phase solvents (e.g., acetonitrile and water with 0.1% formic acid)

Amber vials

Volumetric flasks and pipettes
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Procedure:

Preparation of Stock Solution:

Accurately weigh a known amount of BMS-191011 powder.

Dissolve the powder in anhydrous DMSO to a final concentration of 10 mM.

Aliquot the stock solution into several amber vials, seal tightly, and label.

Time-Zero (T0) Analysis:

Immediately after preparation, take one aliquot for the initial analysis.

Dilute the stock solution to a suitable concentration for HPLC analysis (e.g., 10 µM) using

the mobile phase.

Inject the diluted sample into the HPLC system.

Record the peak area of the BMS-191011 peak. This will serve as the 100% reference.

Storage:

Store the remaining aliquots at -20°C, protected from light.

Analysis at Subsequent Time Points:

At predetermined time points (e.g., 1, 3, 6, 9, and 12 months), remove one aliquot from the

-20°C storage.

Allow the aliquot to thaw completely at room temperature.

Prepare and analyze the sample by HPLC as described in step 2.

Record the peak area of the BMS-191011 peak.

Data Analysis:
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Calculate the percentage of BMS-191011 remaining at each time point using the following

formula: % Remaining = (Peak Area at Time X / Peak Area at T0) * 100

Plot the percentage of BMS-191011 remaining against time to visualize the degradation

profile.

Visualizations
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Experimental Workflow for Stability Assessment
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Experimental workflow for stability assessment of BMS-191011.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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